Cas no 57049-35-1 (Benzenemethanol,4-amino-a-(4-aminophenyl)-a-phenyl-)

Benzenemethanol,4-amino-a-(4-aminophenyl)-a-phenyl- structure
57049-35-1 structure
Product Name:Benzenemethanol,4-amino-a-(4-aminophenyl)-a-phenyl-
CAS No:57049-35-1
MF:C19H18N2O
MW:290.359024524689
CID:378164
PubChem ID:92637
Update Time:2025-04-19

Benzenemethanol,4-amino-a-(4-aminophenyl)-a-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-amino-a-(4-aminophenyl)-a-phenyl-
    • 4,4'-diaminotrityl alcohol
    • bis(4-aminophenyl)-phenylmethanol
    • bis(4-aminophenyl)(phenyl)methanol
    • 57049-35-1
    • EINECS 260-531-0
    • SCHEMBL8218323
    • NS00033637
    • DTXSID50205669
    • Inchi: 1S/C19H18N2O/c20-17-10-6-15(7-11-17)19(22,14-4-2-1-3-5-14)16-8-12-18(21)13-9-16/h1-13,22H,20-21H2
    • InChI Key: RPDAPRWXVMJJSE-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)(C1C=CC(=CC=1)N)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 290.14204
  • Monoisotopic Mass: 290.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 72.3Ų

Experimental Properties

  • PSA: 72.27
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